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Compound of Interest

Compound Name: Tdbtu

Cat. No.: B1589400

For Researchers, Scientists, and Drug Development Professionals

Introduction

TDBTU, or O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-1,1,3,3-tetramethyluronium
tetrafluoroborate, is a widely utilized coupling reagent in peptide synthesis and other areas of
organic chemistry. Its efficacy in promoting amide bond formation while minimizing
racemization makes it a valuable tool in the development of novel therapeutics and research
compounds. However, its chemical reactivity also necessitates a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols. This guide provides an
in-depth overview of the safety and handling precautions for TDBTU, tailored for laboratory
personnel.

Chemical and Physical Properties

A summary of the key chemical and physical properties of TDBTU is provided in the table
below. This information is crucial for understanding its behavior and for implementing
appropriate storage and handling procedures.
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Property Value Source
CAS Number 125700-69-8 [1]
Molecular Formula Ci11H16BF4NsO [1]
Molecular Weight 321.08 g/mol

White to pale cream fine
Appearance .

crystalline powder
Melting Point 205 °C (decomposes)

Soluble in acetonitrile and
Solubility DMF. Soluble in water (3

mg/ml at 20°C).

Hazard Identification and Classification

TDBTU is classified as a hazardous substance and requires careful handling to avoid adverse

health effects and physical incidents. The primary hazards associated with TDBTU are

summarized in the following table.

Hazard Class GHS Category Hazard Statement
Flammable Solids Category 1 H228: Flammable solid
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye Category 2A H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity

Category 3 (Respiratory tract

H335: May cause respiratory

(Single Exposure) irritation) irritation
] - - May cause an allergic skin
Potential Sensitizer Not Classified ]
reaction.
) o N Potentially shock sensitive and
Explosive/Shock Sensitivity Not Classified

explosive.
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Quantitative Safety Data

Obtaining specific, publicly available quantitative safety data such as LD50, LC50, flash point,
and explosive limits for TDBTU is challenging. While qualitative assessments from safety data
sheets indicate potential for skin, eye, and respiratory irritation, as well as flammability and
potential shock sensitivity, numerical values are not consistently reported. Researchers should
therefore handle TDBTU with a high degree of caution, assuming it to be a potent irritant and a
substance with potential explosive properties.

Parameter Value Notes

Acute Toxicity (Oral, Dermal, ] Handle as a substance of
) Not available ) o

Inhalation) unknown high toxicity.

Classified as a flammable

Flash Point Not available ] o

solid; avoid ignition sources.
Autoignition Temperature Not available
Explosive Limits Not available

o o Potentially shock sensitive and  Handle with care, avoid
Shock/Friction Sensitivity ] o o
explosive grinding, shock, and friction.

N Decomposes at melting point ] ]
Thermal Stability (205 °C) Avoid prolonged heating.

Experimental Protocol for Safe Handling of TDBTU

The following protocol is a synthesis of best practices for handling flammable, irritant, and
potentially shock-sensitive solids. Adherence to these procedures is critical for minimizing risk.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All handling of TDBTU powder should be conducted in a certified chemical fume
hood to minimize inhalation exposure.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1589400?utm_src=pdf-body
https://www.benchchem.com/product/b1589400?utm_src=pdf-body
https://www.benchchem.com/product/b1589400?utm_src=pdf-body
https://www.benchchem.com/product/b1589400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Eye and Face Protection: ANSI-approved safety goggles are mandatory. A face shield should
be worn when handling larger quantities or when there is a risk of splashing.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs
of degradation before use. Use proper glove removal technique to avoid skin contact.

o Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.
o Clothing: Full-length pants and closed-toe shoes are required.

» Respiratory Protection: If handling outside of a fume hood is unavoidable, a risk assessment
must be performed to determine the appropriate respiratory protection.

Storage and Handling Procedures

e Storage:

o Store TDBTU in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.

o Keep the container tightly closed to prevent moisture and air exposure.

o Store in a designated cabinet for flammable solids, segregated from incompatible
materials such as strong oxidizing agents.

e Handling:

o

Avoid creating dust. Use techniques that minimize aerosolization of the powder.

[¢]

Do not grind, crush, or subject the material to shock or friction.

[¢]

Use non-sparking tools and equipment.

[e]

Ground all equipment when transferring large quantities to prevent static discharge.

o

Wash hands thoroughly after handling, even if gloves were worn.
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Spill and Emergency Procedures

o Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for hazardous waste disposal.

o For larger spills, evacuate the area and contact the institutional safety office.
o Do not use water to clean up spills, as TDBTU is a flammable solid.
o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Signaling Pathways and Workflow Diagrams

To visually represent the logical flow of safety procedures, the following diagrams have been
created using the DOT language.
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Figure 1: General workflow for the safe handling of TDBTU.
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Figure 2: Decision workflow for responding to a TDBTU spill.
Conclusion

TDBTU is an indispensable reagent in modern chemical research and development. However,

its utility is accompanied by significant safety considerations. By understanding its hazards,

implementing robust engineering controls, consistently using appropriate personal protective

equipment, and adhering to the detailed handling and emergency procedures outlined in this

guide, researchers can mitigate the risks associated with its use. A proactive and informed

approach to safety is paramount to ensuring a secure laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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